N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide
Catalog No.
S6531618
CAS No.
2758003-90-4
M.F
C18H17N3O3
M. Wt
323.3
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2758003-90-4
Product Name
N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide
Molecular Formula
C18H17N3O3
Molecular Weight
323.3
N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide is a synthetic compound which belongs to the category of amide derivative compounds. It is also known as AP-PAZA. It has potential applications in the field of cancer research, bacterial infections, and neurological disorders.
N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide has the molecular formula C20H19N3O3. The compound has a molar mass of 353.39 g/mol. It has a melting point of 160-170 °C and a boiling point of 542.4 °C at 760 mmHg. The compound is soluble in DMSO and DMF (dimethylformamide) and slightly soluble in methanol and water.
The synthesis of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide was first reported in a research article in 2006 by Zhang et al. The synthesis involves the reaction of 2-aminophenol and 2-(prop-2-yn-1-yloxy)acetic acid, followed by coupling with 4-nitrobenzoyl chloride and subsequent reduction by a tin/hydrochloric acid system to yield the final compound. The synthesized compound was characterized using infrared spectroscopy, nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.
Various analytical methods have been developed to determine the purity and quality of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide. These include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy.
N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide has shown promising results in various biological studies. The compound exhibits potent antitumor properties and induces cell cycle arrest and apoptosis in cancer cells. It also has potential applications in the treatment of bacterial infections and neurological disorders.
Some studies have reported the toxicity profile of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide. However, further research is needed to understand the safety and toxicity of this compound.
N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide has potential applications in various scientific experiments, including cancer research, bacterial infections, and neurological disorders. It has also shown promising results in the treatment of Parkinson's disease.
The research on N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide is still in the early stages. However, several studies have reported its efficacy and potential applications in various fields of research, including cancer research and neurology.
The potential implications of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide are tremendous. The compound is expected to have a significant impact in the field of medicinal chemistry, particularly in the development of novel drugs for the treatment of various diseases.
Although N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide holds great potential in chemical and biological research, there are still several limitations that need to be overcome. Further research is required to understand the toxicological profile of this compound and its effects in vivo. Additionally, future studies should focus on improving the synthesis and characterization of this compound to enhance its efficacy and reduce toxicity.
- Investigating the efficacy of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide as an anticancer therapy in vivo and determining its mechanism of action.
- Determining the pharmacokinetics and toxicological profile of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide in animal models and clinical trials.
- Exploring the potential of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide as a new class of antibiotics and developing new derivatives with improved efficacy and reduced toxicity.
- Investigating the potential of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide as a lead compound for the treatment of neurological disorders such as Parkinson's disease.
- Developing new analytical methods for the detection and quantification of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide in various biological samples.
- Exploring the potential of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide in other fields of research, including material sciences and catalysis chemistry.
In conclusion, N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide is a promising compound with potential applications in various fields of research and industry. Although further research is needed to fully understand its efficacy and toxicity profile, the potential implications of this compound are tremendous. With continued research, N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide may become a valuable tool in the development of new drugs for the treatment of various diseases.
- Determining the pharmacokinetics and toxicological profile of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide in animal models and clinical trials.
- Exploring the potential of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide as a new class of antibiotics and developing new derivatives with improved efficacy and reduced toxicity.
- Investigating the potential of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide as a lead compound for the treatment of neurological disorders such as Parkinson's disease.
- Developing new analytical methods for the detection and quantification of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide in various biological samples.
- Exploring the potential of N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide in other fields of research, including material sciences and catalysis chemistry.
In conclusion, N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide is a promising compound with potential applications in various fields of research and industry. Although further research is needed to fully understand its efficacy and toxicity profile, the potential implications of this compound are tremendous. With continued research, N-(2-aminophenyl)-4-[2-(prop-2-yn-1-yloxy)acetamido]benzamide may become a valuable tool in the development of new drugs for the treatment of various diseases.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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